N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-methylbutanamide

• IUPAC Name: N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]-3-methylbutanamide
• InChI: InChI=1S/C20H24N6O/c1-13(2)11-20(27)22-17-7-5-16(6-8-17)21-18-9-10-19(24-23-18)26-15(4)12-14(3)25-26/h5-10,12-13H,11H2,1-4H3,(H,21,23)(H,22,27)
• InChI Key: IIVVHZKLVLPQTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)CC(C)C)C
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

“N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3-methylbutanamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also includes a pyridazine ring, which is another type of heterocyclic compound.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazine derivatives with α,β-ethylenic ketones having a leaving group to form pyrazolines. After the removal of the leaving group, the desired pyrazoles are obtained.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The tautomeric structures of 3-oxopyridazine and 5-thioxo-1,3,4-oxadiazole rings and also the position of their alkylation were shown.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse due to the presence of multiple reactive sites. For instance, the pyrazole ring in the compound can exhibit tautomerism, which may influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For instance, the presence of multiple nitrogen atoms could potentially make the compound a good hydrogen bond acceptor.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.

Mechanism of Action

Target of Action

The compound belongs to the pyrazolylpyridazine class, which is known to have a wide spectrum of biological activity . .

Mode of Action

Compounds in the pyrazolylpyridazine class are known to interact with various biological targets, leading to diverse biological activities .

Biochemical Pathways

Pyrazolylpyridazine derivatives have been reported to have anti-inflammatory, antibacterial, antioxidant, and hypotensive activity . These activities suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

The compound’s solubility and binding affinity, which can impact its bioavailability, have been reported to be high .

Result of Action

The compound and its derivatives have been reported to show a pronounced stimulating effect on plant growth . This suggests that the compound may have a significant impact on cellular processes related to growth and development.